BE“GHE Foundational & Exploratory

Check Availability & Pricing

Heptanamide: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptanamide

Cat. No.: B1606996

An In-depth Technical Guide on Heptanamide (CAS No: 628-62-6)

Heptanamide, also known as enanthamide, is a primary fatty amide with the chemical formula
C7H15NO.[1][2][3] This document serves as a comprehensive technical resource for
researchers, scientists, and professionals in drug development, providing detailed information
on its chemical properties, synthesis, and potential applications.

Core Chemical and Physical Properties

Heptanamide is a colorless, odorless solid at room temperature.[2] Its key physicochemical
properties are summarized in the tables below, providing a ready reference for experimental
design and execution.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 628-62-6

Molecular Formula C7H15NOI[1]

Molecular Weight 129.20 g/mol

IUPAC Name heptanamide

Synonyms Enanthamide, Heptamide

SMILES Code CCCCCCC(N)=0

InChl Key AEDIXYWIVPYNBI-UHFFFAOYSA-N

ble 2: Physical and Chemical :

Property Value

Melting Point 96 °C

Boiling Point 239.29 °C (rough estimate)
Density 0.8521 g/cm3

Flash Point 110.9 °C

Vapor Pressure 0.0177 mmHg at 25°C
Water Solubility 3.79 mg/mL (predicted)
logP 1.81 (predicted)

Synthesis of Heptanamide

Heptanamide can be synthesized through various methods, including the reaction of heptanoic
acid with ammonia at high temperature and pressure, or the treatment of heptanoic anhydride
with ammonia. A well-documented and reliable laboratory-scale synthesis involves the reaction
of n-heptanoic acid with urea.
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Experimental Protocol: Synthesis from n-Heptanoic Acid
and Urea

This protocol is adapted from a procedure published in Organic Syntheses.
Materials:
e n-Heptanoic acid (95%)

Urea

Sodium carbonate (5% solution)

95% Ethanol

Decolorizing carbon

Equipment:

e 1-L round-bottomed flask

e Condenser

e Thermometer

e Heating mantle

e Bichner funnel

« Filtration apparatus

Ice-salt bath

Procedure:

¢ Reaction Setup: In a 1-L round-bottomed flask equipped with a thermometer and a
condenser, place 69 g (0.5 mole) of 95% n-heptanoic acid and 60 g (1 mole) of urea.
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e Heating: Heat the mixture using an electric mantle. A vigorous evolution of gas will occur as
the temperature reaches 140°C and the urea dissolves. Maintain the temperature at 170—
180°C for 4 hours.

o Work-up: Allow the mixture to cool to 110-120°C. Carefully add 400 mL of 5% sodium
carbonate solution through the condenser and shake the flask vigorously.

« |solation of Crude Product: Cool the mixture in an ice bath to precipitate the crude
heptanamide. Collect the solid product by filtration using a Bichner funnel. The crude
product will be slightly colored.

o Purification:

o Boil the crude solid for a few minutes with 200 mL of 95% ethanol and a small amount of
decolorizing carbon.

[¢]

Filter the hot solution by gravity.

Add 800 mL of water to the filtrate to precipitate the purified heptanamide.

[e]

o

Cool the resulting slurry in an ice-salt bath and collect the colorless solid by filtration.

[¢]

Air-dry the final product. The expected yield is 44-48 g (68—74%).

Applications in Research and Drug Development

Heptanamide serves as a versatile intermediate in the synthesis of various organic
compounds and pharmaceuticals. Its amphipathic nature, stemming from the presence of both
a hydrophilic amide group and a hydrophobic heptyl chain, allows it to interact with cellular
membranes. This property is being explored for its potential to influence membrane fluidity and
cell signaling.

While direct involvement in specific signaling pathways is a subject of ongoing research, fatty
acid amides, in general, are known to play roles in various biological processes. Heptanamide
is also being investigated for its potential anti-inflammatory properties. Furthermore, it is utilized
in the production of lubricants, plasticizers, and corrosion inhibitors.
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Visualizing the Synthesis Workflow

To provide a clear overview of the synthesis process, the following diagram illustrates the key
steps from reactants to the purified product.
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Caption: Experimental workflow for the synthesis and purification of Heptanamide.

Potential Signaling Interactions

While a definitive signaling pathway for heptanamide has not been fully elucidated, its nature
as a fatty acid amide suggests potential interactions with lipid signaling pathways. Fatty acid
amides are known to modulate the activity of various enzymes and receptors, including those
involved in endocannabinoid signaling. The hydrophobic tail of heptanamide can facilitate its
insertion into cellular membranes, potentially altering membrane properties and influencing the
function of membrane-bound proteins such as ion channels and G-protein coupled receptors.
Further research is required to identify the specific molecular targets and downstream signaling
cascades affected by heptanamide.

The diagram below illustrates a hypothetical logical flow of how a fatty acid amide like
heptanamide might influence cellular signaling, based on its physicochemical properties.
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Caption: Postulated mechanism of Heptanamide's influence on cell signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptanamide: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606996#heptanamide-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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